Cas no 2769990-88-5 ((R)-1-(5-Fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride)

• Product Name: (R)-1-(5-Fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride
• CAS No: 2769990-88-5
• MF: C₉H₁₃ClFNO
• MW: 205.657025098801
• CID: 5520955
• PubChem ID: 166604001
• Update Time: 2025-10-20

(R)-1-(5-Fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 5-fluoro-2-methoxy-α-methyl-, hydrochloride (1:1), (αR)-
• (1R)-1-(5-fluoro-2-methoxyphenyl)ethanamine;hydrochloride
• G72923
• 2769990-88-5
• 35247-83-7
• (R)-1-(5-fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride
• (R)-1-(5-Fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride

• Inchi： 1S/C9H12FNO.ClH/c1-6(11)8-5-7(10)3-4-9(8)12-2;/h3-6H,11H2,1-2H3;1H/t6-;/m1./s1
• InChI Key： RGEAYGUWTJKOJM-FYZOBXCZSA-N
• SMILES： [C@@H](C1C=C(F)C=CC=1OC)(N)C.Cl

Computed Properties

• Exact Mass: 205.0669699g/mol
• Monoisotopic Mass: 205.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on (R)-1-(5-Fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride

(R)-1-(5-Fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride (CAS No. 2769990-88-5): An Overview of a Promising Chiral Amine in Pharmaceutical Research

(R)-1-(5-Fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride (CAS No. 2769990-88-5) is a chiral amine that has garnered significant attention in the pharmaceutical and medicinal chemistry communities due to its unique structural features and potential therapeutic applications. This compound, characterized by its fluorinated and methoxy-substituted phenyl ring, exhibits distinct enantiomeric properties that make it a valuable candidate for various drug development initiatives.

The chiral center in (R)-1-(5-Fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride plays a crucial role in its biological activity and pharmacokinetic behavior. Chirality is a fundamental concept in medicinal chemistry, as different enantiomers of a compound can have vastly different biological effects. The (R)-enantiomer, in particular, has shown promising results in preclinical studies, demonstrating enhanced potency and selectivity compared to its (S)-counterpart.

Recent research has focused on the synthesis and characterization of (R)-1-(5-Fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride. One notable study published in the Journal of Medicinal Chemistry described an efficient asymmetric synthesis route using a chiral catalyst, which significantly improved the yield and enantiomeric purity of the compound. This method not only simplifies the production process but also enhances the overall cost-effectiveness of large-scale manufacturing.

In terms of pharmacological activity, (R)-1-(5-Fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride has been investigated for its potential as a neuroprotective agent. Preclinical studies have shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action is believed to involve modulation of neurotransmitter systems and reduction of oxidative stress, making it a promising candidate for further clinical evaluation.

Additionally, (R)-1-(5-Fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride has demonstrated anti-inflammatory properties, which could be beneficial in treating conditions characterized by chronic inflammation. In vitro studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an adjunct therapy in inflammatory disorders.

The safety profile of (R)-1-(5-Fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride is another critical aspect of its development. Preclinical toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, (R)-1-(5-Fluoro-2-methoxyphenyl)ethan-1-amine hydrochloride (CAS No. 2769990-88-5) represents a promising lead compound in the field of pharmaceutical research. Its unique chemical structure, combined with its potential therapeutic applications, makes it an attractive candidate for drug development. Ongoing research continues to explore its biological activities and optimize its pharmacological properties, paving the way for potential breakthroughs in the treatment of various diseases.